Ethyl 2-(3-methylpyridin-4-yl)acetate

• IUPAC Name: ethyl 2-(3-methylpyridin-4-yl)acetate
• InChI: InChI=1S/C10H13NO2/c1-3-13-10(12)6-9-4-5-11-7-8(9)2/h4-5,7H,3,6H2,1-2H3
• InChI Key: PSUZFMFLEQJKEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=NC=C1)C
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID40443351
• Molecular Weight: 179.22 g/mol
• CAS No.: 57408-46-5

Description

Ethyl 2-(3-methylpyridin-4-yl)acetate (EMPA) is a chemical compound that is used in a variety of applications, including in the synthesis of pharmaceuticals, biochemicals, and other organic compounds. EMPA is a derivative of pyridine, a heterocyclic aromatic organic compound. It is a colorless liquid with a sweet, pungent odor. EMPA has been studied extensively for its potential applications in lab experiments, drug synthesis, and other scientific research.

Scientific Research Applications

Reactivity and Synthesis

• Ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates have been successfully synthesized using 2-aminopyridine, Meldrum’s acid, and aryl glyoxals or aryl aldehydes. This work highlights the reactivity of these components in the presence of various aryl compounds under specific conditions (Asadi, Zebarjad, Masoudi, & Mehrabi, 2021).

Antiallergic Agents

• New N-(pyridin-4-yl)-(indol-3-yl)alkylamides, including ethyl (2-methyindol-3-yl)acetates, have been developed as potential antiallergic compounds. These compounds were synthesized and tested for their efficacy, demonstrating significant antiallergic properties (Menciu et al., 1999).

Novel Compounds and Photophysical Properties

• A variety of novel ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates have been synthesized, showcasing the importance of ethyl 2-(3-methylpyridin-4-yl)acetate derivatives in developing new compounds with notable spectral-fluorescent properties (Ershov, Shishlikova, Ievlev, Belikov, & Maksimova, 2019).

Memory Facilitation in Mice

• Ethyl 2-[1-(pyridin-2-yl)ethoxy]acetate and its derivatives have been synthesized and tested for their effects on memory facilitation in mice. These studies provide insights into the potential neuropharmacological applications of such compounds (Li Ming-zhu, 2007, 2010, 2012).

Corrosion Inhibition in Metals

• Ethyl 2-(4-(2-ethoxy-2-oxoethyl)-2-p-tolylquinoxalin-1(4H)-yl)acetate has been studied for its efficacy as a corrosion inhibitor for copper in nitric acid. Quantum chemical calculations were used to establish the relationship between molecular structure and inhibition efficiency (Zarrouk et al., 2014).

Enzymatic Hydrolysis in Drug Synthesis

• The enzymatic hydrolysis of methyl esters, including derivatives of this compound, has been explored for the production of anti-asthma drugs, demonstrating the relevance of these compounds in pharmaceutical synthesis (Bevilaqua et al., 2004).

Mechanism of Action

Target of Action

Ethyl 2-(3-methylpyridin-4-yl)acetate, also known as ETHYL 3-METHYLPYRIDINE-4-ACETATE, is a chemical compound with the molecular formula C10H13NO2. , which could be a potential area of exploration for this compound.

Pharmacokinetics

. These properties are crucial in determining the bioavailability of the compound.

Safety and Hazards

Ethyl 2-(3-methylpyridin-4-yl)acetate is classified as a flammable liquid and can cause serious eye irritation. It may also cause drowsiness or dizziness. Proper safety measures should be taken when handling this compound.